Cas no 40307-11-7 (1-Ethyl-4-ethynylbenzene)

1-Ethyl-4-ethynylbenzene structure

1-Ethyl-4-ethynylbenzene structure

Product Name:1-Ethyl-4-ethynylbenzene

CAS No:40307-11-7

Molecular Formula:C₁₀H₁₀

Molecular Weight:130.1864

MDL:MFCD00173887

CID:55198

PubChem ID:142425

1-Ethyl-4-ethynylbenzene Properties

Names and Identifiers

- 1-Ethyl-4-eth-1-ynylbenzene
- 1-ETHYL-4-ETHYNYL-BENZENE
- 4-ETHYLPHENYLACETYLENE
- BENZENE, 1-ETHYL-4-ETHYNYL-
- Benzene, 1-ethyl-4-ethynyl- (6CI, 9CI)
- 1-ETH-1-YNYL-4-ETHYLBENZENE
- 4-Ethylethynylbenzene
- P-ETHYLPHENYLACETYLENE
- 1-Ethyl-4-ethynylbenzene
- p-Ethylethynylbenzene
- Ethyl-4-ethynylbenzene
- PubChem10925
- 4-ethyl-1-ethynylbenzene
- 1-Ethynyl-4-ethylbenzene
- ZNTJVJSUNSUMPP-UHFFFAOYSA-N
- 1-ETHYL,4-ETHYNYL-BENZENE
- SBB063670
- VZ21431
- TRA0072841
- L7
- +Expand
- MDL： MFCD00173887
- InChIKey： ZNTJVJSUNSUMPP-UHFFFAOYSA-N
- Inchi： 1S/C10H10/c1-3-9-5-7-10(4-2)8-6-9/h1,5-8H,4H2,2H3
- SMILES： C1(C([H])=C([H])C(C#C[H])=C([H])C=1[H])C([H])([H])C([H])([H])[H]

Computed Properties

Exact Mass: 130.07800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 2
Monoisotopic Mass: 130.078
Heavy Atom Count: 10
Complexity: 129
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 2.23030
PSA: 0.00000
Refractive Index: n20/D 1.5420(lit.)
Boiling Point: 192°C(lit.)
Melting Point: 0.92 g/cm3
Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
Color/Form: Not determined
Solubility: Not determined
Sensitiveness: Sensitive to air
Density: 0.930 g/mL at 25 °C(lit.)

1-Ethyl-4-ethynylbenzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P003LSZ-1g	1-Ethyl-4-ethynylbenzene	40307-11-7	98%	1g	$4.00	2024-05-03
A2B Chem LLC	AB67427-1g	4-Ethylphenylacetylene	40307-11-7	98%	1g	$4.00	2024-04-20
abcr	AB144810-5 g	1-Ethyl-4-eth-1-ynylbenzene, 97%; .	40307-11-7	97%	5 g	€75.90	2023-07-20
Alichem	A019089243-100g	1-Ethyl-4-ethynylbenzene	40307-11-7	98%	100g	$205.00	2023-09-02
Ambeed	A160173-1g	1-Ethyl-4-ethynylbenzene	40307-11-7	98%	1g	$5.0	2024-07-19
Apollo Scientific	OR2201-5g	4-Ethylphenylacetylene	40307-11-7	98%	5g	£10.00	2024-05-25
Cooke Chemical	A3981912-1G	1-Ethyl-4-ethynylbenzene	40307-11-7	98%	1g	RMB 23.20	2023-09-07
Enamine	EN300-103947-0.05g	1-ethyl-4-ethynylbenzene	40307-11-7	95%	0.05g	$19.0	2023-10-28
eNovation Chemicals LLC	D691953-100ml	1-Ethyl-4-ethynylbenzene	40307-11-7	>97%	100ml	$170	2022-10-16
Fluorochem	050076-5g	4-Ethylphenylacetylene	40307-11-7	98%	5g	￡10.00	2022-03-01

1-Ethyl-4-ethynylbenzene Suppliers

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(CAS:40307-11-7)1-Ethyl-4-ethynylbenzene

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Pricing Information Last Updated:Wednesday, 27 November 2024 17:41

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1-Ethyl-4-ethynylbenzene Related Literature

1. Organo-selenium mediated regio- and stereoselective iodoselenylation of alkynes in an aqueous medium: simple access to (E)-β-iodoalkenyl selenides

Xianghua Zeng,Lu Chen Org. Biomol. Chem. 2019 17 3338
2. Divergent synthesis of N-heterocyclic 1,6-enynes through a zinc-catalyzed decarboxylative A3 reaction

Zhuo-Ya Mao,Yi-Wen Liu,Rui-Jun Ma,Jian-Liang Ye,Chang-Mei Si,Bang-Guo Wei,Guo-Qiang Lin Chem. Commun. 2019 55 14170
3. Iodine-mediated regio- and stereoselective iodothiocyanation of alkynes in aqueous ethanol

Xianghua Zeng,Lu Chen Org. Biomol. Chem. 2018 16 7557
4. Divergent synthesis of N-heterocyclic 1,6-enynes through a zinc-catalyzed decarboxylative A3 reaction

Zhuo-Ya Mao,Yi-Wen Liu,Rui-Jun Ma,Jian-Liang Ye,Chang-Mei Si,Bang-Guo Wei,Guo-Qiang Lin Chem. Commun. 2019 55 14170
5. Divergent synthesis of N-heterocyclic 1,6-enynes through a zinc-catalyzed decarboxylative A3 reaction

Zhuo-Ya Mao,Yi-Wen Liu,Rui-Jun Ma,Jian-Liang Ye,Chang-Mei Si,Bang-Guo Wei,Guo-Qiang Lin Chem. Commun. 2019 55 14170
6. Terminal alkyne homocoupling reactions catalyzed by an efficient and recyclable polymer-supported copper catalyst at room temperature under solvent-free conditions

Ying He,Chun Cai Catal. Sci. Technol. 2012 2 1126
7. Copper-catalyzed 1,1-alkynylalkylation of alkynes: access toward conjugated enynes

Y. Lv,Y. Wang,W. Pu,X. Zhu,N. Wu,Y. Zhao Org. Chem. Front. 2020 7 2752
8. A new sensor for detection of CH3CN and ClCH2CN vapors based on vapoluminescent platinum(ii) complex

Jun Ni,You-Gui Wang,Jin-Yun Wang,Yan-Qiu Zhao,Yu-Zhen Pan,Hui-Hui Wang,Xu Zhang,Jian-Jun Zhang,Zhong-Ning Chen Dalton Trans. 2013 42 13092
9. Synthesis of sterically hindered 4,5-diarylphenanthrenes via acid-catalyzed bisannulation of benzenediacetaldehydes with?alkynes

Yuanming Li,Akiko Yagi,Kenichiro Itami Chem. Sci. 2019 10 5470
10. Pd-Catalyzed one-pot sequential cross-coupling reactions of tetrabromothiophene

Kapil Mohan Saini,Rakesh K. Saunthwal,Akhilesh K. Verma Org. Biomol. Chem. 2017 15 10289

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